Cas no 510758-19-7 (FAM alkyne, 5-isomer)

• Product Name: FAM alkyne, 5-isomer
• CAS No: 510758-19-7
• MF: C₂₄H₁₅NO₆
• MW: 413.379
• MDL: MFCD28505571
• CID: 3045149
• Update Time: 2025-05-19

FAM alkyne, 5-isomer Chemical and Physical Properties

Names and Identifiers

• FAM alkyne, 5-isomer

• MDL： MFCD28505571

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on FAM alkyne, 5-isomer

FAM Alkyne, 5-Isomer (CAS No. 510758-19-7): A Versatile Fluorescent Label for Bioconjugation and Imaging Applications

FAM alkyne, 5-isomer (CAS No. 510758-19-7) is a highly versatile fluorescent label that has gained significant attention in the fields of bioconjugation and imaging. This compound, also known as 5-carboxytetramethylrhodamine alkyne, is a member of the carboxyfluorescein (FAM) family of dyes and is widely used for labeling biomolecules such as proteins, nucleic acids, and lipids. The unique chemical structure of FAM alkyne, 5-isomer makes it an ideal reagent for click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

The alkyne functional group in FAM alkyne, 5-isomer is highly reactive and can be efficiently conjugated to azide-functionalized biomolecules. This property has made it a cornerstone in the development of bioorthogonal labeling strategies, which are essential for studying biological processes in living systems without interference from endogenous chemical reactions. The high efficiency and selectivity of the CuAAC reaction ensure that FAM alkyne, 5-isomer can be used to label biomolecules with minimal side reactions and high yields.

In addition to its use in bioconjugation, FAM alkyne, 5-isomer is also widely employed in fluorescence imaging applications. The FAM dye is known for its bright green fluorescence and excellent photostability, making it an ideal choice for both in vitro and in vivo imaging studies. Recent advancements in super-resolution microscopy techniques have further expanded the utility of FAM alkyne, 5-isomer, enabling researchers to visualize cellular structures with unprecedented detail.

One of the key advantages of FAM alkyne, 5-isomer is its compatibility with a wide range of biological systems. It has been successfully used to label various types of proteins, including antibodies, enzymes, and receptor proteins. In nucleic acid research, FAM alkyne, 5-isomer has been employed to label DNA and RNA molecules for applications such as real-time PCR and fluorescence in situ hybridization (FISH). The ability to precisely control the labeling site using click chemistry reactions ensures that the labeled biomolecules retain their native structure and function.

The use of FAM alkyne, 5-isomer in drug discovery and development has also been a topic of recent interest. In high-throughput screening assays, this compound can be used to label small molecules or drug candidates for rapid detection and quantification. The bright fluorescence signal provided by the FAM dye allows for sensitive and accurate measurements, facilitating the identification of potential therapeutic agents.

Recent studies have highlighted the potential of FAM alkyne, 5-isomer in cancer research. For example, researchers have used this compound to label cancer-specific antibodies or peptides for targeted imaging and therapy. The ability to visualize tumor cells with high specificity and sensitivity has significant implications for early diagnosis and personalized treatment strategies.

In conclusion, FAM alkyne, 5-isomer (CAS No. 510758-19-7) is a powerful tool in the arsenal of chemists and biologists working at the interface of chemistry and biology. Its unique chemical properties make it an excellent reagent for bioconjugation reactions, while its bright fluorescence makes it an ideal label for imaging applications. As research continues to advance in these areas, the importance of compounds like FAM alkyne, 5-isomer is likely to grow even further.